![molecular formula C19H26O2 B034633 2-Methylestra-4,9-dien-3-one-17-ol CAS No. 105802-53-7](/img/structure/B34633.png)
2-Methylestra-4,9-dien-3-one-17-ol
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Overview
Description
2-Methylestra-4,9-dien-3-one-17-ol (also known as Methylstenbolone or M-Sten) is a synthetic androgenic-anabolic steroid that has become popular among bodybuilders and athletes due to its ability to promote muscle growth and strength gains. However, it is important to note that the use of M-Sten for human consumption is illegal and potentially dangerous.
Mechanism of Action
M-Sten works by binding to androgen receptors in muscle tissue, which promotes protein synthesis and muscle growth. It also has a strong affinity for the progesterone receptor, which can lead to side effects such as gynecomastia (enlargement of male breast tissue) and water retention.
Biochemical and Physiological Effects
Studies have shown that M-Sten can increase muscle mass and strength in animal models and cell cultures. It has also been shown to increase red blood cell count and improve endurance. However, it can also lead to side effects such as liver toxicity, acne, and hair loss.
Advantages and Limitations for Lab Experiments
M-Sten has several advantages for lab experiments, including its ability to promote muscle growth and strength gains in animal models and cell cultures. However, its use for human consumption is illegal and potentially dangerous, which limits its application in human studies.
Future Directions
Future research on M-Sten should focus on its potential use in treating muscle wasting diseases and improving athletic performance in healthy individuals. However, it is important to note that the use of M-Sten for human consumption is illegal and potentially dangerous, and should not be encouraged.
Synthesis Methods
M-Sten is synthesized from the steroid hormone diosgenin, which is extracted from the roots of the wild yam plant. The diosgenin is then converted into a steroid intermediate through a series of chemical reactions, including oxidation, reduction, and esterification. The intermediate is then converted into M-Sten through a process known as alkylation, which involves the addition of a methyl group to the steroid ring.
Scientific Research Applications
M-Sten has been studied for its potential use in treating muscle wasting diseases, such as muscular dystrophy and cancer cachexia. It has also been studied for its ability to promote muscle growth and strength gains in healthy individuals. However, these studies have been limited to animal models and cell cultures, as the use of M-Sten for human consumption is illegal and potentially dangerous.
properties
CAS RN |
105802-53-7 |
---|---|
Molecular Formula |
C19H26O2 |
Molecular Weight |
286.4 g/mol |
IUPAC Name |
(2S,8S,13S,14S,17S)-17-hydroxy-2,13-dimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C19H26O2/c1-11-9-15-12(10-17(11)20)3-4-14-13(15)7-8-19(2)16(14)5-6-18(19)21/h10-11,14,16,18,21H,3-9H2,1-2H3/t11-,14+,16-,18-,19-/m0/s1 |
InChI Key |
KAGBQXKUBZNZQX-UNSFVYSISA-N |
Isomeric SMILES |
C[C@H]1CC2=C3CC[C@]4([C@H]([C@@H]3CCC2=CC1=O)CC[C@@H]4O)C |
SMILES |
CC1CC2=C3CCC4(C(C3CCC2=CC1=O)CCC4O)C |
Canonical SMILES |
CC1CC2=C3CCC4(C(C3CCC2=CC1=O)CCC4O)C |
synonyms |
2-methylestra-4,9-dien-3-one-17-ol MEDOO |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.